Cas no 1710471-97-8 ([4-(3-Methoxy-phenyl)-6-oxo-6H-pyrimidin-1-yl]-acetic acid)
[4-(3-Methoxy-phenyl)-6-oxo-6H-pyrimidin-1-yl]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [4-(3-Methoxy-phenyl)-6-oxo-6H-pyrimidin-1-yl]-acetic acid
- 1(6H)-Pyrimidineacetic acid, 4-(3-methoxyphenyl)-6-oxo-
-
- Inchi: 1S/C13H12N2O4/c1-19-10-4-2-3-9(5-10)11-6-12(16)15(8-14-11)7-13(17)18/h2-6,8H,7H2,1H3,(H,17,18)
- InChI Key: HZNVALBUMKUYOA-UHFFFAOYSA-N
- SMILES: C1N(CC(O)=O)C(=O)C=C(C2=CC=CC(OC)=C2)N=1
[4-(3-Methoxy-phenyl)-6-oxo-6H-pyrimidin-1-yl]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510283-1g |
2-(4-(3-Methoxyphenyl)-6-oxopyrimidin-1(6H)-yl)aceticacid |
1710471-97-8 | 97% | 1g |
$480 | 2023-02-02 |
[4-(3-Methoxy-phenyl)-6-oxo-6H-pyrimidin-1-yl]-acetic acid Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on [4-(3-Methoxy-phenyl)-6-oxo-6H-pyrimidin-1-yl]-acetic acid
Compound CAS No. 171047-97-8: [4-(3-Methoxy-phenyl)-6-oxo-6H-pyrimidin-1-yl]-acetic Acid
The compound with CAS No. 171047-97-8, known as [4-(3-Methoxy-phenyl)-6-oxo-6H-pyrimidin-1-yl]-acetic acid, is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities, including antitumor, antiviral, and anti-inflammatory properties.
Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly due to their ability to interact with various biological targets such as kinases, proteases, and nucleic acids. The presence of the methoxy group in the aromatic ring of this compound introduces additional electronic effects, potentially enhancing its bioavailability and pharmacokinetic properties. This makes [4-(3-Methoxy-phenyl)-6-oxo-6H-pyrimidin-1-yl]-acetic acid a promising candidate for further exploration in therapeutic applications.
One of the key aspects of this compound is its structural versatility. The pyrimidine ring system provides a platform for various functional groups to be attached, allowing for extensive chemical modifications. These modifications can significantly influence the compound's solubility, stability, and interactions with biological systems. For instance, the acetic acid moiety at position 1 of the pyrimidine ring may play a crucial role in stabilizing the molecule's conformation and enhancing its binding affinity to target proteins.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of this compound with high precision. Molecular docking studies have revealed that [4-(3-Methoxy-phenyl)-6-oxo-6H-pyrimidin-1-yll-acetic acid exhibits strong binding interactions with several drug targets, including certain oncogenic kinases and viral enzymes. These findings underscore its potential as a lead compound in the development of novel therapeutic agents.
In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and cyclization processes. The synthesis typically involves the reaction of a suitable pyrimidine derivative with an appropriate carboxylic acid or its equivalent under controlled conditions. Optimization of reaction conditions has led to improved yields and higher purity levels, making this compound more accessible for further research.
Stability studies have shown that [4-(3-Methoxy-phenyl)-6 oxo 6H-pyrimidin 1 yl] acetic acid is relatively stable under physiological conditions, which is a critical factor for its potential use as a drug candidate. However, further investigations are required to assess its long-term stability under various storage conditions and its susceptibility to degradation by environmental factors such as light and moisture.
The application of this compound extends beyond pharmaceutical research. Due to its unique chemical properties, it has also been explored in other areas such as agrochemicals and materials science. For example, preliminary studies suggest that it may possess pesticidal activity against certain agricultural pests, making it a potential candidate for crop protection products.
In conclusion, [4-(3-Methoxy phenyl) 6 oxo 6H pyrimidin 1 yl] acetic acid (CAS No. 171047978) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research into its biological activities, synthetic methodologies, and stability profiles, this compound holds great promise for advancing medical science and contributing to the development of innovative treatments for various diseases.
1710471-97-8 ([4-(3-Methoxy-phenyl)-6-oxo-6H-pyrimidin-1-yl]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)